Cas no 140136-56-7 (1,5-Heptanedione, 6,6-dimethyl-1-(2-thienyl)-)

• Product Name: 1,5-Heptanedione, 6,6-dimethyl-1-(2-thienyl)-
• CAS No: 140136-56-7
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 1285930
• Update Time: 2024-08-04

1,5-Heptanedione, 6,6-dimethyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Heptanedione, 6,6-dimethyl-1-(2-thienyl)-

• Inchi： 1S/C13H18O2S/c1-13(2,3)12(15)8-4-6-10(14)11-7-5-9-16-11/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： KDPREOREKWFDGD-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)CCCC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.10284

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 364.9±22.0 °C(Predicted)
• PSA: 34.14